molecular formula C10H11NO B8714170 1h-Indole-7-methanol,a-methyl-

1h-Indole-7-methanol,a-methyl-

Cat. No.: B8714170
M. Wt: 161.20 g/mol
InChI Key: UNTDNOYYAQIWAK-UHFFFAOYSA-N
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Description

1h-Indole-7-methanol,a-methyl- is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO

Molecular Weight

161.20 g/mol

IUPAC Name

1-(1H-indol-7-yl)ethanol

InChI

InChI=1S/C10H11NO/c1-7(12)9-4-2-3-8-5-6-11-10(8)9/h2-7,11-12H,1H3

InChI Key

UNTDNOYYAQIWAK-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC2=C1NC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 7-formylindole (1.0 g, 6.89 mmol) in anhydrous tetrahydrofuran (15 ml) dropwise to a solution of 1.4M methyllithium in diethyl ether (12.2 ml, 17.1 mmol) at −78° C. After 15 minutes add saturated aqueous sodium bicarbonate (15 ml). Dilute with 1:1 ethyl acetate:diethyl ether, wash with saturated aqueous sodium bicarbonate followed by saturated aqueous sodium chloride, dry over magnesium sulfate, and concentrate under reduced pressure to provide desired compound (1.05 g, 94%) as a white solid.
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